Cas no 139756-17-5 (1-Ethyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid)
139756-17-5 structure
Product Name:1-Ethyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid
CAS No:139756-17-5
MF:C9H13N3O4
MW:227.217221975327
CID:902932
PubChem ID:21860882
Update Time:2025-04-19
1-Ethyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid
- 2-ethyl-4-nitro-5-propylpyrazole-3-carboxylic acid
- 1-ethyl-4-nitro-3-n-propylpyrazole-5-carboxylic acid
- 1-ethyl-4-nitro-3-propyl-1H-pyrazol-5-ylcarboxylic acid
- DTXSID50618937
- 139756-17-5
- SCHEMBL1196
-
- Inchi： 1S/C9H13N3O4/c1-3-5-6-7(12(15)16)8(9(13)14)11(4-2)10-6/h3-5H2,1-2H3,(H,13,14)
- InChI Key： HKDQYTGOBJQNDQ-UHFFFAOYSA-N
- SMILES： OC(C1=C(C(CCC)=NN1CC)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 227.09100
- Monoisotopic Mass: 227.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 100.94000
- LogP: 1.98510
1-Ethyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Ethyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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